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Compound of Interest

Compound Name: AM281

Cat. No.: B1664823

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of AM281, a potent and selective CB1 receptor antagonist/inverse agonist.
Adherence to these procedures is critical due to the compound's toxicity.

AM281 is classified as a hazardous substance, being fatal if swallowed and causing skin and
serious eye irritation.[1] It may also cause respiratory irritation.[1] Therefore, stringent safety
measures must be implemented during handling, storage, and disposal.

Personal Protective Equipment (PPE)

When working with AM281, a comprehensive approach to personal protection is necessary.
The following PPE is mandatory to minimize exposure risk:
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PPE Category Specification

) Chemical safety goggles or a face shield should
Eye Protection ]
be worn to prevent contact with the eyes.[1]

_ Impermeable and resistant gloves, such as
Hand Protection o
nitrile or neoprene, must be worn.[1]

] A laboratory coat or chemical-resistant apron
Body Protection ) )
should be worn to protect against skin contact.

If working with the solid powder where dust may
Respiratory be generated, a NIOSH-approved respirator
should be used.[1]

Operational Plan for Safe Handling

A systematic approach to handling AM281, from receipt to disposal, is crucial for maintaining a
safe laboratory environment.

1. Preparation and Weighing:

« Always handle AM281 in a designated area, such as a chemical fume hood, to control
airborne patrticles.

o Before use, ensure all necessary PPE is correctly worn.

o When weighing the solid powder, use a balance within the fume hood to contain any dust.
2. Solution Preparation:

e AM281 is soluble in DMSO.[2][3]

e Prepare solutions in a fume hood.

o Ensure that solutions are prepared on the same day of use if possible.[4]

3. Storage:
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» Store the solid compound in a dry, dark place.[2] For short-term storage, 0-4°C is
recommended, while -20°C is suitable for long-term storage.[2]

» Stock solutions should be stored at -20°C for up to one month or -80°C for up to six months.

[5]

Emergency and First Aid Procedures

In the event of accidental exposure, immediate and appropriate action is critical.

Exposure Route First Aid Measures

If swallowed, rinse mouth with water. Seek

Ingestion ) ) ) )
immediate medical attention.[1]
Immediately wash the affected area with soap
Skin Contact and water. Remove contaminated clothing and
wash it before reuse.[1]
Flush eyes with large amounts of water for
Eye Contact several minutes, removing contact lenses if
present and easy to do.[1]
) Move the person to fresh air. If they feel unwell,
Inhalation

seek medical attention.

Disposal Plan

Proper disposal of AM281 and its containers is essential to prevent environmental
contamination and accidental exposure.

e AM281 must not be disposed of with household garbage.[1]
» Do not allow the product to reach the sewage system.[1]

o Disposal of AM281 and its containers must be carried out according to official regulations for
hazardous waste.[1] This typically involves collection by a licensed chemical waste disposal
service.
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« AM281 is classified for transport as UN2811, Toxic solid, organic, n.o.s.[1]

Below is a workflow diagram illustrating the key steps for the safe handling of AM281.

Safe Handling Workflow for AM281
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. cdn.caymanchem.com [cdn.caymanchem.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1664823?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/10006972m.pdf
https://www.benchchem.com/product/b1664823?utm_src=pdf-body
https://www.benchchem.com/product/b1664823?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664823?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/10006972m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 2. medkoo.com [medkoo.com]

e 3. AM281 | Cannabinoid Receptor | TargetMol [targetmol.com]
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to Handling AM281]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664823#personal-protective-equipment-for-
handling-am281]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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